Cas no 746585-30-8 ((R)-2-Isobutylmorpholine)
(R)-2-Isobutylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Isobutylmorpholine
- (2R)-2-(2-METHYLPROPYL)MORPHOLINE
- 746585-30-8
- DTXSID50650918
- SCHEMBL9057558
- Morpholine,2-(2-methylpropyl)-,(2R)-
- AKOS016843287
- DB-336228
-
- MDL: MFCD21364727
- Inchi: 1S/C8H17NO/c1-7(2)5-8-6-9-3-4-10-8/h7-9H,3-6H2,1-2H3/t8-/m1/s1
- InChI Key: HNDXEVBVCNVVOW-MRVPVSSYSA-N
- SMILES: O1CCNC[C@H]1CC(C)C
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 21.3Ų
(R)-2-Isobutylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163078-1g |
(R)-2-isobutylmorpholine |
746585-30-8 | 95% | 1g |
$421 | 2023-02-18 | |
| Chemenu | CM163078-1g |
(R)-2-isobutylmorpholine |
746585-30-8 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A449036982-1g |
(R)-2-Isobutylmorpholine |
746585-30-8 | 95% | 1g |
$407.68 | 2023-09-01 |
(R)-2-Isobutylmorpholine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (R)-2-Isobutylmorpholine
Chemical Profile of (R)-2-Isobutylmorpholine (CAS No. 746585-30-8)
(R)-2-Isobutylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 746585-30-8, is a significant compound in the field of pharmaceutical and chemical research. This chiral morpholine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically the (R) configuration, plays a crucial role in its interaction with biological systems, making it a subject of extensive study in medicinal chemistry.
The structural framework of (R)-2-Isobutylmorpholine consists of a morpholine ring substituted with an isobutyl group at the 2-position. This configuration imparts specific physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The morpholine moiety is known for its ability to enhance the bioavailability and pharmacological activity of various therapeutic agents, while the isobutyl group contributes to the compound's overall molecular weight and electronic distribution.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of (R)-2-Isobutylmorpholine with biological targets. These studies have highlighted its potential as a scaffold for developing novel pharmacological agents. For instance, computational simulations have shown that this compound can interact with enzymes and receptors involved in metabolic pathways, suggesting its utility in treating conditions related to these pathways.
In vitro studies have demonstrated that (R)-2-Isobutylmorpholine exhibits promising pharmacological properties. Research has indicated that it may possess anti-inflammatory, analgesic, and neuroprotective effects. These findings are particularly intriguing given the increasing demand for multifunctional therapeutic agents that can address multiple physiological targets simultaneously. The compound's ability to modulate various signaling pathways makes it a valuable candidate for further exploration in drug discovery.
One of the most compelling aspects of (R)-2-Isobutylmorpholine is its stereochemical specificity. The (R) configuration ensures that the compound interacts with biological targets in a highly selective manner, minimizing off-target effects and enhancing therapeutic efficacy. This selectivity is crucial for developing drugs with improved safety profiles. Researchers have leveraged this property to design derivatives of morpholine-based compounds that exhibit enhanced pharmacological activity while maintaining low toxicity.
The synthesis of (R)-2-Isobutylmorpholine presents unique challenges due to its chiral nature. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only ensure the quality of the final product but also pave the way for scalable production processes. The development of efficient synthetic routes is essential for translating laboratory findings into clinical applications.
Current research trends suggest that (R)-2-Isobutylmorpholine could play a pivotal role in addressing emerging therapeutic challenges. For example, studies have explored its potential in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for these applications. Additionally, its anti-inflammatory properties may contribute to the development of novel strategies for managing chronic inflammatory conditions.
The pharmaceutical industry has shown considerable interest in chiral morpholine derivatives like (R)-2-Isobutylmorpholine. Companies are investing in research to explore their therapeutic potential across various disease areas. Collaborative efforts between academic institutions and pharmaceutical firms are fostering innovation in this field. These partnerships are crucial for accelerating the discovery and development of new drugs based on morpholine scaffolds.
Regulatory considerations also play a vital role in the advancement of compounds like (R)-2-Isobutylmorpholine. Compliance with stringent guidelines ensures that these substances are safe and effective for clinical use. Regulatory bodies are increasingly focusing on chiral drugs due to their improved pharmacological profiles. Manufacturers must navigate complex regulatory landscapes to bring innovative therapies to market efficiently.
In conclusion, (R)-2-Isobutylmorpholine (CAS No. 746585-30-8) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, coupled with recent advancements in drug design methodologies, position it as a valuable candidate for developing novel therapeutic agents. Continued research efforts will further elucidate its potential applications and contribute to improving human health outcomes.
746585-30-8 ((R)-2-Isobutylmorpholine) Related Products
- 792886-64-7((2R)-2-(propan-2-yl)morpholine)
- 1251196-27-6(2-(oxolan-3-yl)morpholine)
- 927801-14-7(2-(2-Methylpropyl)morpholine)
- 89855-02-7(2-(propan-2-yl)morpholine)
- 1286768-90-8((2S)-2-(2-methylpropyl)morpholine)
- 1286768-31-7((2S)-2-(propan-2-yl)morpholine)
- 1219844-05-9(2-Cyclobutylmorpholine)
- 927801-18-1(2-(Cyclohexylmethyl)morpholine)
- 927801-22-7(2-(Cyclopentylmethyl)morpholine)
- 927801-20-5(2-(Cyclopropylmethyl)morpholine)